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Compound of Interest

Compound Name: 3-Amino-6-methoxypyridazine

Cat. No.: B1266373

Core Molecular Data of 3-Amino-6-
methoxypyridazine

An In-depth Technical Guide for Researchers

This document provides essential molecular information for 3-Amino-6-methoxypyridazine, a
heterocyclic organic compound relevant to pharmaceutical and chemical research.[1] It serves
as a critical intermediate in the synthesis of various biologically active compounds.[2][3]

Molecular Properties

The fundamental molecular characteristics of 3-Amino-6-methoxypyridazine are summarized
below. This data is crucial for experimental design, stoichiometric calculations, and analytical

characterization.
Property Value
Molecular Formula C5H7N30O[4][5][6][7][8]
Molecular Weight 125.13 g/mol [4][5][6][71[8]
IUPAC Name 6-methoxypyridazin-3-amine[4][5]
CAS Number 7252-84-8[4][7][8]
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Structural Information

3-Amino-6-methoxypyridazine is characterized by a pyridazine ring, which is a six-membered
aromatic heterocycle containing two adjacent nitrogen atoms. An amino group is attached at
the 3-position and a methoxy group at the 6-position.[1][4] This specific arrangement of
functional groups dictates its chemical reactivity and utility as a building block in organic
synthesis.[1][4]

Caption: Chemical structure of 3-Amino-6-methoxypyridazine.

Experimental Context and Applications

While detailed experimental protocols and signaling pathways are application-specific, it is
important to note the primary uses of 3-Amino-6-methoxypyridazine in research and
development.

Key Research Applications:

o Pharmaceutical Synthesis: It is a key intermediate in the preparation of pharmaceuticals,
including the anticancer drug Relugolix.[2] Derivatives have shown potential as antimicrobial
and anticancer agents.[4]

» Organic Synthesis: It serves as a versatile building block for creating more complex
heterocyclic compounds.[3][4]

o Agrochemicals: Some of its derivatives are explored for potential use as agrochemicals.[4]

Methodology Note: The synthesis of 3-Amino-6-methoxypyridazine often involves the
reaction of 3-amino-6-chloropyridazine with sodium methoxide.[2] Researchers utilizing this
compound should refer to specific synthetic procedures and safety data sheets for detailed
handling and reaction conditions. Physicochemical properties, such as solubility and melting
point, have been characterized using standard analytical techniques.[1]

Caption: Logical relationship of 3-Amino-6-methoxypyridazine data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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